Cas no 1487282-76-7 (5-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile)

• Product Name: 5-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile
• CAS No: 1487282-76-7
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5984562
• PubChem ID: 65254397
• Update Time: 2025-05-24

5-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-pentanenitrile, 4-amino-α,α-dimethyl-
• 5-(4-Amino-1h-pyrazol-1-yl)-2,2-dimethylpentanenitrile
• AKOS014588985
• CS-0304989
• EN300-1108533
• 1487282-76-7
• 5-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile

• Inchi： 1S/C10H16N4/c1-10(2,8-11)4-3-5-14-7-9(12)6-13-14/h6-7H,3-5,12H2,1-2H3
• InChI Key： IDELLMJPKUBYFC-UHFFFAOYSA-N
• SMILES： C(N1N=CC(N)=C1)CCC(C)(C)C#N

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 393.6±22.0 °C(Predicted)
• pka: 3?+-.0.10(Predicted)

Additional information on 5-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile

Introduction to 5-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile (CAS No. 1487282-76-7)

5-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and development. This compound, identified by its CAS number 1487282-76-7, has garnered attention due to its unique structural properties and potential biological activities. The presence of both an amino group and a nitrile group in its molecular structure makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound belongs to the class of pyrazole derivatives, which are widely recognized for their role in medicinal chemistry. Pyrazole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 5-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile contributes to its distinct chemical and pharmacological characteristics, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The pyrazole scaffold, in particular, has been extensively studied due to its ability to modulate various biological pathways. Research has shown that pyrazole derivatives can interact with target proteins and enzymes, leading to the inhibition of disease-related processes. The structural flexibility of this class of compounds allows for the design of molecules with high specificity and low toxicity.

The synthesis of 5-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the pyrazole core, followed by functionalization with the appropriate substituents. The nitrile group is introduced through cyanation reactions, while the amino group is often incorporated via reductive amination or other similar methods. These synthetic strategies ensure the formation of a compound with high purity and yield, essential for pharmaceutical applications.

One of the most compelling aspects of 5-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile is its potential as a lead compound in drug discovery. Its structural features allow it to be modified further to enhance its pharmacological properties. For instance, researchers have explored derivatives of this compound that exhibit enhanced binding affinity to specific biological targets. These modifications have been achieved through techniques such as structure-based drug design and computer-assisted molecular modeling.

The biological activity of 5-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile has been evaluated in various preclinical studies. These studies have revealed promising results regarding its potential therapeutic effects. For example, some derivatives have shown inhibitory activity against enzymes involved in cancer cell proliferation. Additionally, there is evidence suggesting that this compound can modulate inflammatory responses, making it a candidate for treating inflammatory diseases.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. Preclinical studies are crucial in assessing the potential benefits and risks of a compound before it can be tested in human trials. The findings from these studies provide valuable insights into the pharmacokinetic and pharmacodynamic properties of 5-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile, guiding further research and development efforts.

In conclusion, 5-(4-amino-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile (CAS No. 1487282-76-7) is a compound with significant potential in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.